N-(1-ethyl-1H-benzimidazol-5-yl)acetamide

• IUPAC Name: N-(1-ethylbenzimidazol-5-yl)acetamide
• InChI: InChI=1S/C11H13N3O/c1-3-14-7-12-10-6-9(13-8(2)15)4-5-11(10)14/h4-7H,3H2,1-2H3,(H,13,15)
• InChI Key: QJSQSTQRVUAJKS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC2=C1C=CC(=C2)NC(=O)C
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

N-(1-ethyl-1H-benzimidazol-5-yl)acetamide, also known as EBA, is a benzimidazole derivative that has gained significant attention in the scientific community due to its potential applications in various research fields. EBA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 236.3 g/mol.

Mechanism of Action

The mechanism of action of N-(1-ethyl-1H-benzimidazol-5-yl)acetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins that are essential for the survival and proliferation of cancer cells, fungi, and viruses. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair, and to disrupt the function of the mitochondrial respiratory chain, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and disruption of cellular respiration. This compound has also been shown to modulate the expression of certain genes and proteins that are involved in cell cycle regulation, DNA repair, and apoptosis.

Advantages and Limitations for Lab Experiments

N-(1-ethyl-1H-benzimidazol-5-yl)acetamide has several advantages for lab experiments, including its high solubility in organic solvents, ease of synthesis, and low toxicity. However, this compound has some limitations, including its limited stability in aqueous solutions and its potential for non-specific binding to proteins and other biomolecules.

Future Directions

There are several future directions for research on N-(1-ethyl-1H-benzimidazol-5-yl)acetamide, including the development of more potent and selective analogs, the elucidation of its mechanism of action, and the investigation of its potential applications in other research fields such as neuroscience and immunology. Additionally, the development of new synthetic methods for this compound and its analogs could lead to the discovery of novel therapeutic agents with improved efficacy and safety profiles.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various research fields. Its synthesis method is relatively simple and it exhibits several biochemical and physiological effects that make it a promising candidate for the development of novel therapeutic agents. Further research is needed to fully understand its mechanism of action and to explore its potential applications in other research fields.

Synthesis Methods

The synthesis of N-(1-ethyl-1H-benzimidazol-5-yl)acetamide involves the reaction of 1-ethyl-1H-benzimidazole-5-carboxylic acid with acetic anhydride in the presence of a catalyst such as pyridine. The reaction yields this compound as a product, which can be further purified using recrystallization techniques.

Scientific Research Applications

N-(1-ethyl-1H-benzimidazol-5-yl)acetamide has been extensively studied for its potential applications in various research fields such as medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to exhibit antitumor, antifungal, and antiviral activities, making it a promising candidate for the development of novel therapeutic agents.